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Compound of Interest

Compound Name: Tri-m-tolylphosphine

Cat. No.: B1630614 Get Quote

Tri-m-tolylphosphine, also known as tris(3-methylphenyl)phosphine, is an air-sensitive, solid

organophosphorus compound.[2][3] Its molecular structure consists of a central phosphorus

atom bonded to three m-tolyl groups. This specific substitution pattern imparts unique steric

and electronic properties that distinguish it from its ortho- and para-isomers, making it a

valuable ligand for stabilizing transition metals in catalysis and a versatile reagent in organic

synthesis.[1][4]

Chemical Identifiers:

CAS Number: 6224-63-1[1]

Molecular Formula: C₂₁H₂₁P[1]

Molecular Weight: 304.37 g/mol [1][5]

Synonyms: Tris(3-methylphenyl)phosphine, Tri(3-tolyl)phosphine[1][5]

The distinct properties of triarylphosphine isomers are critical. For instance, tris(o-

tolyl)phosphine exhibits a very wide ligand cone angle (194°), which influences its coordination

chemistry significantly.[6] The melting points also differ markedly between isomers, with tri-o-

tolylphosphine melting at 123-125 °C and tri-p-tolylphosphine at 144-148 °C, compared to the

lower range for the m-isomer.[7] This underscores the necessity of precise analytical methods

to confirm the identity and isomeric purity of tri-m-tolylphosphine.
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The Critical Role of Melting Point in Quality
Assurance
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure. For a pure crystalline solid, this transition occurs over a very

narrow temperature range (typically <1 °C). This physical constant is therefore fundamental for

two primary reasons:

Identification: The characteristic melting point of a pure compound can be used for its

identification by comparison with literature values.[8]

Purity Assessment: The presence of even small amounts of impurities will typically cause a

depression of the melting point and a broadening of the melting range.[8] A wide melting

range is a strong indicator of an impure sample.

For a reagent like tri-m-tolylphosphine, whose performance in a catalytic cycle can be

affected by impurities, a sharp and accurate melting point is a critical quality control parameter.

It ensures lot-to-lot consistency and provides confidence in the material's integrity before its

use in sensitive applications.

Consolidated Melting Point Data for Tri-m-
tolylphosphine
A review of technical data from various chemical suppliers and databases reveals a consensus

on the melting point of tri-m-tolylphosphine, though with slight variations. These differences

can be attributed to the purity of the material (e.g., ≥98% vs. higher grades) and the specific

analytical method employed.[1][9]
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Reported Melting Point
(°C)

Purity Specification Source

97-99 Not specified (lit.) ChemicalBook[3][10]

98.0-105.0 ≥98.0% (GC) Thermo Scientific[9][11]

99-101 98+% Fisher Scientific[12]

100-103 ≥98% (GC) Chem-Impex[1]

100 ≥98.0% (GC) TCI America[13]

100.00 Not specified abcr GmbH[14]

The collective data suggest that a high-purity sample of tri-m-tolylphosphine should exhibit a

melting point within the approximate range of 97 °C to 105 °C. A melting range that is broader

than 2-3 °C or that is significantly depressed below this range may indicate the presence of

impurities or residual solvent.

Authoritative Protocol for Melting Point
Determination
This protocol describes a self-validating system for determining the melting point of tri-m-
tolylphosphine using a modern digital melting point apparatus. The methodology incorporates

best practices for handling an air-sensitive compound to ensure accuracy and reproducibility.

Principle of the Method
The standard capillary method is employed, where a small, finely powdered sample is packed

into a thin-walled glass capillary tube.[15] This tube is heated in a calibrated apparatus at a

controlled rate. The temperatures at which the sample first begins to liquefy (onset) and

completely liquefies (clear point) are recorded as the melting range.[16]

Experimental Causality: Rationale for Key Steps
Use of a Dry, Finely Powdered Sample: A fine powder ensures uniform packing and efficient

heat transfer, leading to a sharper, more accurate melting point. Grinding larger crystals is

necessary.[8]
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Inert Atmosphere Sample Preparation: Tri-m-tolylphosphine is air-sensitive.[2][3] Exposure

to oxygen can lead to the formation of tri-m-tolylphosphine oxide. This oxide is an impurity

that would depress and broaden the measured melting point. Therefore, sample preparation

must be conducted under an inert atmosphere (e.g., in a nitrogen or argon-filled glovebox) to

preserve sample integrity.

Controlled, Slow Heating Rate: Near the melting point, a slow heating rate (1-2 °C per

minute) is critical.[16] Rapid heating does not allow the sample and the thermometer to

reach thermal equilibrium, resulting in a reading that is artificially high and a range that is too

broad.

Requirement for a Fresh Sample: A sample that has been previously melted and re-solidified

should not be reused. The cooling process may introduce different crystalline forms

(polymorphs) or degradation, which could alter the melting point in subsequent

measurements.[16]

Step-by-Step Methodology
Sample Preparation (Inert Atmosphere):

Transfer a small amount (approx. 10-20 mg) of tri-m-tolylphosphine into a clean, dry

mortar within a glovebox.

Gently grind the solid into a fine, uniform powder.

Press the open end of a glass capillary tube (one end sealed) into the powder multiple

times to collect a small amount of sample.

Tap the sealed end of the capillary on a hard surface, or drop it through a long glass tube,

to tightly pack the powder into the bottom. The packed sample height should be 2-3 mm.

[8][16]

Seal the open end of the capillary tube with a flame or cap it if it is to be removed from the

inert atmosphere for immediate analysis.

Instrument Setup and Preliminary Measurement:
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Place the prepared capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, perform a rapid determination by heating at a

rate of 10-15 °C/min to quickly identify the approximate range.[8]

Allow the apparatus to cool to at least 20 °C below the observed approximate melting

point.[16]

Accurate Measurement:

Insert a fresh, newly prepared capillary sample.

Set the starting temperature to ~15-20 °C below the expected melting point (e.g., 80 °C).

Set the heating rate (ramp) to 1-2 °C per minute.

Observe the sample closely through the magnified viewing port.

Record T₁: The temperature at which the first drop of liquid becomes visible.

Record T₂: The temperature at which the last solid crystal melts, resulting in a completely

clear liquid.

The melting point is reported as the range T₁ - T₂.

System Validation:

Perform the measurement in duplicate with fresh samples. Consistent results validate the

technique.

The sharpness of the range is a self-validating measure of purity. A range greater than 2

°C suggests the presence of impurities.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the authoritative melting point determination

protocol.
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Caption: Workflow for the determination of the melting point of air-sensitive tri-m-
tolylphosphine.

Safety and Handling Precautions
Tri-m-tolylphosphine is classified as an irritant. It is known to cause skin irritation and serious

eye irritation, and may cause respiratory irritation.[2][5][17]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile) when handling this compound.[2]

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[2][18]

Air-Sensitive Handling: As noted, the material is air-sensitive.[2] Store under an inert

atmosphere (e.g., nitrogen or argon). Exposure to air can lead to oxidation.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[2]

Conclusion
The melting point of tri-m-tolylphosphine is a critical physical property that confirms its

identity and provides a reliable measure of its purity. Published data consistently place its

melting point in the range of 97-105 °C. Adherence to a rigorous experimental protocol,

including provisions for its air-sensitive nature, is essential for obtaining accurate and

reproducible results. By understanding the causality behind each step of the determination

process, researchers can confidently use this technique as a self-validating quality control

measure, ensuring the integrity of this important chemical reagent in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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